Cas no 2377609-67-9 (4-(N-BOC-N-Methylamino)-2-fluorophenylboronic acid)

• Product Name: 4-(N-BOC-N-Methylamino)-2-fluorophenylboronic acid
• CAS No: 2377609-67-9
• MF: C₁₂H₁₇BFNO₄
• MW: 269.077087163925
• CID: 5523798
• PubChem ID: 74890401
• Update Time: 2025-06-08

4-(N-BOC-N-Methylamino)-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• BS-33513
• CS-0178509
• (4-{[(tert-butoxy)carbonyl](methyl)amino}-2-fluorophenyl)boronic acid
• [2-fluoro-4-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]phenyl]boronic acid
• 4-(N-BOC-N-Methylamino)-2-fluorophenylboronic acid
• 2377609-67-9
• (4-((tert-Butoxycarbonyl)(methyl)amino)-2-fluorophenyl)boronic acid

• Inchi： 1S/C12H17BFNO4/c1-12(2,3)19-11(16)15(4)8-5-6-9(13(17)18)10(14)7-8/h5-7,17-18H,1-4H3
• InChI Key： SLNXRRNKDOKEGZ-UHFFFAOYSA-N
• SMILES： FC1=C(B(O)O)C=CC(=C1)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.1234664g/mol
• Monoisotopic Mass: 269.1234664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70Ų

Additional information on 4-(N-BOC-N-Methylamino)-2-fluorophenylboronic acid

Introduction to 4-(N-BOC-N-Methylamino)-2-fluorophenylboronic Acid (CAS No: 2377609-67-9)

4-(N-BOC-N-Methylamino)-2-fluorophenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2377609-67-9, is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a fluorophenyl moiety and a Boc-N-Methylamino functional group, make it a versatile building block for medicinal chemists exploring innovative drug designs.

The fluorophenyl group in this compound imparts specific electronic and steric properties that can influence the binding affinity and metabolic stability of drug candidates. Fluoro-substituted aromatic compounds are widely recognized for their enhanced bioavailability and improved pharmacokinetic profiles, making them highly desirable in drug discovery programs. The presence of a Boc-N-Methylamino group provides a protected amine functionality, which is crucial for controlling reactivity during multi-step synthetic routes. This protection-deprotection strategy is a cornerstone in peptide and amine-based drug synthesis, ensuring precise molecular construction.

In recent years, there has been growing interest in boronic acid derivatives due to their role as key intermediates in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in constructing complex organic molecules, including heterocyclic frameworks that are prevalent in modern pharmaceuticals. The boronic acid moiety in 4-(N-BOC-N-Methylamino)-2-fluorophenylboronic acid facilitates efficient coupling with aryl halides or alkynes, enabling the rapid assembly of diverse molecular architectures. This capability has been leveraged in the synthesis of kinase inhibitors, anticancer agents, and other therapeutic compounds.

One of the most compelling aspects of this compound is its application in the development of targeted therapies. The fluorophenyl group can be engineered to interact selectively with biological targets, such as enzymes or receptors, while the Boc-N-Methylamino group ensures compatibility with downstream functionalization steps. This dual functionality has been exploited in the design of small-molecule probes for biochemical assays and in the creation of protease inhibitors used to treat inflammatory and infectious diseases.

Recent advancements in computational chemistry have further highlighted the potential of 4-(N-BOC-N-Methylamino)-2-fluorophenylboronic acid as a scaffold for drug discovery. Molecular modeling studies suggest that this compound can be modified to enhance its binding interactions with disease-causing proteins. For instance, computational analyses have revealed that subtle changes to the fluorophenyl ring can improve ligand efficiency, while adjustments to the Boc-N-Methylamino side chain can optimize solubility and pharmacokinetic properties. These insights are being translated into experimental syntheses aimed at developing next-generation therapeutics.

The pharmaceutical industry has also shown interest in this compound for its potential use in biologics manufacturing. Boronic acid derivatives are increasingly employed as chiral auxiliaries and intermediates in peptide coupling reactions, where they enhance reaction yields and purity. The combination of a fluorophenyl group and a Boc-N-Methylamino moiety makes this compound particularly suitable for applications involving stereoselective synthesis, which is critical for ensuring the efficacy and safety of biologic drugs.

Moreover, the material science applications of 4-(N-BOC-N-Methylamino)-2-fluorophenylboronic acid are emerging as an exciting frontier. Researchers are exploring its use in advanced materials such as liquid crystals and organic electronics, where its electronic properties contribute to improved device performance. The boronic acid functionality also allows for reversible covalent bonding interactions, making it a candidate for self-healing materials and stimuli-responsive systems.

In conclusion, 4-(N-BOC-N-Methylamino)-2-fluorophenylboronic acid (CAS No: 2377609-67-9) represents a multifaceted compound with broad utility across pharmaceuticals, materials science, and biotechnology. Its unique structural features enable diverse applications, from drug development to advanced material engineering. As research continues to uncover new synthetic pathways and biological functions, this compound is poised to play an increasingly important role in scientific innovation.